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Compound of Interest

Compound Name: 1,2-Dimethyl-piperidin-4-ol

CAS No.: 45673-43-6

Cat. No.: B3370601

Get Quote

The piperidine ring is a privileged scaffold in modern drug discovery, appearing in numerous

clinically approved drugs and biologically active compounds.[1][2] Its saturated, six-membered

heterocyclic structure provides a three-dimensional framework that can be strategically

functionalized to interact with biological targets. 1,2-Dimethyl-piperidin-4-ol, a key derivative,

presents additional layers of complexity and opportunity due to its stereocenters and multiple

functional groups. The relative orientation of the two methyl groups and the hydroxyl group

gives rise to distinct diastereomers, primarily the cis and trans isomers, each with unique

conformational preferences and, consequently, different biological activities. Understanding the

chemical properties of these isomers is paramount for their effective application in research

and development.

Physicochemical and Structural Properties
The fundamental properties of 1,2-Dimethyl-piperidin-4-ol are dictated by its molecular

structure, which combines a basic tertiary amine, a secondary alcohol, and a non-polar

hydrocarbon backbone.
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Property Value Source

Molecular Formula C₇H₁₅NO [3][4]

Molecular Weight 129.20 g/mol [3][4]

pKa (Amine) ~9.8 (Predicted) [3]

pKa (Hydroxyl) ~10.2 (Predicted) [3]

LogP 0.85 (Estimated) [3]

Boiling Point ~205.6 °C (Predicted) [4]

Density ~0.96 g/cm³ (Predicted) [4]

The presence of both a hydrogen bond donor (hydroxyl) and acceptor (amine nitrogen) makes

the molecule soluble in various protic solvents and enables it to participate in key

intermolecular interactions with biological targets.[3] Its moderate lipophilicity (LogP of 0.85)

suggests potential for blood-brain barrier penetration, a desirable trait for CNS-targeted

therapeutics.[3]

Stereoisomerism and Conformational Analysis
The most critical structural feature of 1,2-Dimethyl-piperidin-4-ol is its stereochemistry. The

molecule has two stereocenters (at C2 and C4, though C4 is prochiral in the ketone precursor),

leading to diastereomers. The relationship between the methyl groups at C1 and C2 defines

the cis and trans isomers, which exhibit distinct conformational preferences. The piperidine ring

adopts a chair conformation to minimize steric strain.

Trans-Isomer: In the most stable chair conformation of the trans-isomer, the C2-methyl group

typically occupies an equatorial position to minimize steric hindrance, while the N-methyl

group may be axial or equatorial, undergoing nitrogen inversion. The C4-hydroxyl group can

be either axial or equatorial, with the equatorial position generally being more stable. The

trans arrangement of the 1,2-dimethyl substituents imposes significant conformational

constraints.[3]

Cis-Isomer: In the cis-isomer, one methyl group is axial while the other is equatorial in the

most stable chair form. This leads to different steric interactions and a distinct three-
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dimensional shape compared to the trans-isomer.

The specific conformation has profound implications for reactivity and biological activity, as the

spatial arrangement of functional groups determines how the molecule can bind to a receptor

or enzyme active site.[5][6]

trans-1,2-Dimethyl-piperidin-4-ol (Chair Conformation)
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Caption: Preferred chair conformations of trans and cis isomers.

Synthesis and Stereocontrol
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The synthesis of 1,2-Dimethyl-piperidin-4-ol typically proceeds through a two-step sequence

involving the formation of a 4-piperidone precursor followed by its reduction. The control of

stereochemistry is the principal challenge in its synthesis.[3]
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Alkyl Acrylate

1,2-Dimethyl-4-piperidone
(Precursor)
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or Mannich Reaction
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e.g., Hydride Reagents
(NaBH₄)
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Caption: General synthetic workflow for 1,2-Dimethyl-piperidin-4-ol.

Synthesis of the 1,2-Dimethyl-4-piperidone Precursor
The 4-piperidone core is a versatile intermediate.[2] Its synthesis is often achieved via methods

like the Dieckmann condensation, which involves the addition of a primary amine to two

equivalents of an alkyl acrylate, followed by cyclization, hydrolysis, and decarboxylation.[7]

Alternatively, Mannich-type reactions can be employed.[2] The N-methyl and C2-methyl groups

are typically introduced through the choice of starting materials or subsequent alkylation steps.
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Stereoselective Reduction of the Ketone
The reduction of the 4-piperidone to the corresponding 4-piperidin-4-ol is the critical

stereochemistry-determining step. The choice of reducing agent and reaction conditions

dictates the ratio of the resulting diastereomeric alcohols.

Catalytic Hydrogenation: This method often favors the formation of the cis-isomer. Catalysts

like rhodium (e.g., Rh₂O₃) or palladium on carbon (Pd/C) are effective under mild conditions

(e.g., 5 bar H₂, 40 °C).[8][9] The ketone adsorbs onto the catalyst surface from its less

sterically hindered face, leading to the delivery of hydrogen from that face and resulting in an

axial hydroxyl group, which corresponds to the cis product in this specific substitution

pattern.

Hydride Reduction: Reagents like sodium borohydride (NaBH₄) typically favor the formation

of the more thermodynamically stable product, which is often the trans-isomer with an

equatorial hydroxyl group.[9] The smaller hydride reagent attacks from the less hindered

axial direction, yielding the equatorial alcohol.

Representative Experimental Protocol: Catalytic
Hydrogenation
The following protocol describes a general procedure for the stereoselective synthesis of cis-

1,2-Dimethyl-piperidin-4-ol via catalytic hydrogenation.

Objective: To synthesize cis-1,2-Dimethyl-piperidin-4-ol from its 4-piperidone precursor.

Materials:

1,2-Dimethyl-4-piperidone

Rhodium(III) oxide (Rh₂O₃) catalyst (0.5 mol%)

2,2,2-Trifluoroethanol (TFE) as solvent

Hydrogen gas (high purity)

Hydrogenation reactor with pressure and temperature control
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Procedure:

Reactor Preparation: Ensure the hydrogenation reactor is clean, dry, and purged thoroughly

with an inert gas (e.g., Argon) to remove all oxygen.

Charging the Reactor: Under an inert atmosphere, charge the reactor with 1,2-Dimethyl-4-

piperidone (1.0 eq) and the Rh₂O₃ catalyst (0.5 mol%).

Solvent Addition: Add anhydrous TFE to dissolve the substrate (concentration typically 0.5-

1.0 M).

Sealing and Purging: Seal the reactor and perform three cycles of vacuum followed by

backfilling with hydrogen gas to ensure an oxygen-free environment.

Hydrogenation: Pressurize the reactor with hydrogen gas to 5 bar. Heat the mixture to 40 °C

with vigorous stirring.

Reaction Monitoring: Monitor the reaction progress by monitoring hydrogen uptake or by

periodic sampling and analysis using Thin-Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 16-

24 hours.

Work-up: Once the reaction is complete, cool the reactor to room temperature and carefully

vent the excess hydrogen. Filter the reaction mixture through a pad of Celite to remove the

catalyst.

Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can

be purified by column chromatography on silica gel or by recrystallization to yield the pure

cis-1,2-Dimethyl-piperidin-4-ol.

Spectroscopic Characterization
Distinguishing between the cis and trans diastereomers is readily achieved using Nuclear

Magnetic Resonance (NMR) spectroscopy. The different spatial arrangements of the

substituents lead to distinct chemical shifts and coupling constants, particularly for the protons

on C2, C4, and the methyl groups.
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Technique
Expected Characteristics
for cis-Isomer

Expected Characteristics
for trans-Isomer

¹H NMR

H4 Proton (axial): Appears as

a broad multiplet at a higher

field (more shielded) due to its

axial position. C2-Me (axial):

Resonates at a relatively

upfield position.

H4 Proton (equatorial):

Appears as a narrower

multiplet at a lower field (less

shielded). C2-Me (equatorial):

Resonates further downfield

compared to the axial

counterpart.

¹³C NMR

The chemical shifts of the ring

carbons are influenced by the

steric compression (gamma-

gauche effect) from the axial

methyl group, causing specific

carbons to be more shielded

(upfield shift).

The predominantly equatorial

substitution pattern results in a

different set of chemical shifts

for the ring carbons, generally

with less shielding from

gamma-gauche effects.[10]

IR

O-H stretching band (~3300-

3400 cm⁻¹), C-N stretching

(~1100-1200 cm⁻¹), C-H

stretching (~2800-3000 cm⁻¹)

Similar functional group bands

to the cis-isomer, but slight

shifts in the fingerprint region

may be observable due to

different symmetries and

vibrational modes.

MS (EI)

A molecular ion peak (M⁺) at

m/z = 129, with characteristic

fragmentation patterns

involving the loss of methyl or

hydroxyl groups.

The fragmentation pattern will

be very similar to the cis-

isomer, making mass

spectrometry alone insufficient

for stereoisomer differentiation.

Applications in Research and Drug Development
The 1,2-dimethyl-piperidin-4-ol scaffold is a valuable starting point for the synthesis of a wide

range of biologically active molecules. Its utility stems from the ability to further functionalize the

hydroxyl group and leverage the stereochemistry of the piperidine core.
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Caption: Application areas of the 1,2-Dimethyl-piperidin-4-ol scaffold.

Central Nervous System (CNS) Therapeutics: Piperidine derivatives are well-established as

modulators of CNS receptors.[3] Specifically, substituted 4-hydroxypiperidines are core

components of potent opioid receptor antagonists.[5][6] The trans-dimethyl configuration, in

particular, has been explored for enhancing metabolic stability and receptor affinity.[3][11]

The hydroxyl group often serves as a critical hydrogen bonding moiety for receptor

interaction.[3]

Antimicrobial and Antifungal Activity: The piperidine nucleus is found in compounds with

broad-spectrum antimicrobial activity.[3][12] The hydroxyl group can interact with microbial

enzymes, and the methyl groups can enhance membrane permeability.[3] Further

derivatization, such as forming quaternary ammonium salts, can enhance biocidal properties.

[3][13][14]

Anticoagulant Therapy: The piperidine scaffold is present in modern thrombin inhibitors. The

trans-1,2-dimethyl configuration may improve pharmacological profiles by sterically shielding

the amine from metabolic oxidation by cytochrome P450 enzymes.[3]
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Conclusion
1,2-Dimethyl-piperidin-4-ol is a deceptively simple molecule whose chemical properties are

dominated by its rich stereochemistry. The ability to selectively synthesize and isolate its cis

and trans diastereomers is crucial for its application as a synthetic intermediate. With functional

handles at the nitrogen and C4-hydroxyl positions, it provides a robust and sterically defined

platform for building complex molecules targeting a range of biological systems, from CNS

receptors to microbial enzymes. For researchers and drug development professionals, a

thorough understanding of its conformational behavior, stereocontrolled synthesis, and

reactivity is essential for unlocking its full potential in medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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